Cas no 1185310-62-6 (6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride)

• Product Name: 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride
• CAS No: 1185310-62-6
• MF: C₁₁H₁₇BrClN₃
• MW: 306.62978053093
• CID: 1004472
• PubChem ID: 45786972
• Update Time: 2025-05-21

6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride
• 6-bromo-N-(piperidin-3-ylmethyl)pyridin-2-amine,hydrochloride
• (6-Bromo-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride
• DTXSID50671527
• AKOS015941273
• 6-Bromo-N-(piperidin-3-ylmethyl)pyridin-2-amine hydrochloride
• 6-Bromo-N-[(piperidin-3-yl)methyl]pyridin-2-amine--hydrogen chloride (1/1)
• 6-Bromo-N-(piperidin-3-ylmethyl)pyridin-2-aminehydrochloride
• 6-bromo-N-(piperidin-3-ylmethyl)pyridin-2-amine;hydrochloride
• 6-bromo-N-(3-piperidylmethyl)pyridin-2-amine hydrochloride
• (6-BroMo-pyridin-2-yl)-piperidin-3-ylMethyl-aMine hydrochloride, 98+% C11H17ClBrN3, MW: 306.63
• 1185310-62-6
• DB-299880

• MDL： MFCD10698900
• Inchi： 1S/C11H16BrN3.ClH/c12-10-4-1-5-11(15-10)14-8-9-3-2-6-13-7-9;/h1,4-5,9,13H,2-3,6-8H2,(H,14,15);1H
• InChI Key： FEMFDSYJWFUARX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NCC1CNCCC1.Cl

Computed Properties

• Exact Mass: 305.02944g/mol
• Monoisotopic Mass: 305.02944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Additional information on 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride

Comprehensive Overview of 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride (CAS No. 1185310-62-6)

6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride (CAS No. 1185310-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of a bromine substituent and a piperidinylmethyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

Researchers and chemists frequently search for 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride synthesis methods, as it serves as a key building block in medicinal chemistry. Its unique structure allows for further functionalization, making it a versatile candidate for creating targeted therapeutics. Recent trends in drug development emphasize the importance of such intermediates, particularly in the design of kinase inhibitors and central nervous system (CNS) agents, which are hot topics in the pharmaceutical industry.

The compound's CAS No. 1185310-62-6 is often queried in scientific databases, reflecting its relevance in academic and industrial settings. Its molecular formula and weight are critical for researchers working on structure-activity relationship (SAR) studies. Additionally, the hydrochloride salt form enhances its solubility, a property highly sought after in drug formulation processes. This aspect aligns with the growing demand for bioavailable compounds in modern pharmacology.

In the context of AI-driven drug discovery, 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride has been explored as a potential scaffold for virtual screening. The integration of machine learning and computational chemistry has accelerated the identification of novel drug candidates, and this compound's structural features make it a promising subject for such studies. Searches related to AI in chemical synthesis and predictive modeling often highlight the importance of intermediates like this one.

Another area of interest is the compound's role in peptide mimetics and small molecule therapeutics. With the rise of personalized medicine, researchers are increasingly focusing on compounds that can be tailored to specific biological targets. The piperidinylmethyl moiety in 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride provides a functional handle for such modifications, making it a valuable tool in precision medicine initiatives.

From a commercial perspective, the demand for high-purity 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride is on the rise, driven by the expanding contract research organization (CRO) market. Suppliers and manufacturers often highlight its batch consistency and scalable synthesis protocols, which are critical for large-scale pharmaceutical production. Keywords like bulk suppliers and custom synthesis are frequently associated with this compound in industry searches.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly important to both researchers and consumers.

In summary, 6-Bromo-N-(3-piperidinylmethyl)-2-pyridinamine hydrochloride (CAS No. 1185310-62-6) is a multifaceted compound with significant potential in drug discovery and development. Its structural features, combined with its applicability in AI-driven research and personalized medicine, make it a subject of ongoing interest. As the pharmaceutical landscape evolves, this compound is likely to remain a key player in the quest for innovative therapeutics.